N-Nitrosoethanolamine
Overview
Description
N-Nitrosoethanolamine, also known as this compound, is a useful research compound. Its molecular formula is C2H6N2O2 and its molecular weight is 90.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Water and Wastewater Treatment
Research on N-Nitrosoethanolamine and related compounds, primarily N-nitrosodimethylamine (NDMA), has focused on their formation and presence in water and wastewater treatment processes. Studies have developed methods for quantifying the concentration of organic precursors of NDMA, such as this compound, in wastewater and natural waters. These methods are vital for assessing and mitigating the risks associated with carcinogenic compounds in water treatment systems (Mitch, Gerecke, & Sedlak, 2003).
Environmental Impact and Disinfection By-Products
Another significant area of research is understanding the environmental impact of nitrosamines like this compound. They are often identified as disinfection by-products in chloraminated waters, posing a potential health hazard. Research efforts are directed towards understanding the mechanisms of nitrosamine formation during water disinfection processes and developing methods to mitigate their formation (Nawrocki & Andrzejewski, 2011).
Understanding Formation Mechanisms
Studies have also delved into the formation mechanisms of nitrosamines like this compound in various conditions. For instance, research has investigated the formation of NDMA from reactions involving monochloramine, a common disinfectant, and organic nitrogen-containing precursors. This research is crucial for developing strategies to prevent the formation of harmful nitrosamines in water treatment and other industrial processes (Choi & Valentine, 2002).
Removal Techniques
Efforts to develop removal techniques for this compound and related compounds from water sources are also a key area of research. Techniques such as reverse osmosis and UV treatment have been explored for their effectiveness in removing nitrosamines from water, which is critical for ensuring safe drinking water and mitigating environmental impacts (Plumlee, López‐Mesas, Heidlberger, Ishida, & Reinhard, 2008).
Properties
IUPAC Name |
N-(2-hydroxyethyl)nitrous amide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6N2O2/c5-2-1-3-4-6/h5H,1-2H2,(H,3,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACPNQDPDVJCEBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)NN=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40243378 |
Source
|
| Record name | N-Nitrosoethanolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40243378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
90.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
98033-27-3 |
Source
|
| Record name | N-Nitrosoethanolamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098033273 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Nitrosoethanolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40243378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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